N-(2-ethoxyquinolin-8-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-ethoxyquinolin-8-yl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H15F3N2O2/c1-2-26-16-11-10-12-6-5-9-15(17(12)24-16)23-18(25)13-7-3-4-8-14(13)19(20,21)22/h3-11H,2H2,1H3,(H,23,25)
• InChI Key: CAAVDPWJLAFZJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC2=C(C=CC=C2NC(=O)C3=CC=CC=C3C(F)(F)F)C=C1
• Molecular Formula: C19H15F3N2O2
• Molecular Weight: 360.3 g/mol
• CAS No.: 1251576-64-3

Description

N-(2-ethoxyquinolin-8-yl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H15F3N2O2 and its molecular weight is 360.336. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Rhodium-Catalyzed Oxidative Coupling : A study by Song et al. (2010) developed a high-yield synthesis of isoquinolones from benzamides and alkynes via oxidative ortho C-H activation. This method highlights the reactivity of secondary benzamides and primary benzamides with alkynes, leading to polycyclic amides through double C-H activation and oxidative coupling. This indicates the potential for generating complex molecules from simpler benzamide derivatives (Song et al., 2010).

• Cobalt-Catalyzed Carbonylation : Grigorjeva and Daugulis (2014) developed a method for the direct carbonylation of aminoquinoline benzamides, highlighting the method's tolerance for various functional groups and its potential for synthesizing imides from benzoic and acrylic acid derivatives. This process uses oxygen from air as an oxidant and showcases a novel application in the modification of benzamide structures (Grigorjeva & Daugulis, 2014).

Applications in Ligand Development

• Sigma-2 Receptor Probe Development : Research by Xu et al. (2005) focused on the development of novel sigma-2 receptor probes. The study synthesized and evaluated two benzamide analogues, highlighting the higher affinity of one compound for sigma2 receptors, which indicates its utility in studying sigma2 receptor interactions in vitro. This work underscores the role of benzamide derivatives in developing tools for receptor studies (Xu et al., 2005).

Synthesis of Complex Heterocycles

• Fluorinated Heterocycles Synthesis : Wu et al. (2017) reported the synthesis of various fluorinated heterocycles via rhodium(III)-catalyzed C-H activation and coupling with 2,2-difluorovinyl tosylate. This study provides insights into the synthesis of monofluorinated alkene and gem-difluorinated dihydroisoquinolin-1(2H)-ones, demonstrating the versatility of benzamide derivatives in synthesizing fluorinated compounds with potential pharmaceutical and agrochemical applications (Wu et al., 2017).